Cas no 197304-01-1 (Glycyrrhiza-flavonol A)

• Product Name: Glycyrrhiza-flavonol A
• CAS No: 197304-01-1
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 2050102
• PubChem ID: 5317765
• Update Time: 2025-04-21

Glycyrrhiza-flavonol A Chemical and Physical Properties

Names and Identifiers

• Glycyrrhiza-flavonol A
• [2,6'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3,3',5,7-tetrahydroxy-2',2'-dimethyl-
• 197304-01-1
• Glycyrrhiza flavonol A
• Glycyrrhizaflavonol A
• 2-(3,4-Dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one
• CHEBI:175752
• DTXSID601133444
• 2',3'-Dihydro-3,3',5,7-tetrahydroxy-2',2'-dimethyl[2,6'-bi-4H-1-benzopyran]-4-one
• LMPK12111995
• AKOS040761791
• 3,5,7-trihydroxy-2-(3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-6-yl)chromen-4-one
• CS-0148852
• HY-N8656
• 2a(2),3a(2)-Dihydro-3,3a(2),5,7-tetrahydroxy-2a(2),2a(2)-dimethyl[2,6a(2)-bi-4H-1-benzopyran]-4-one
• CHEMBL5430013

• Inchi： 1S/C20H18O7/c1-20(2)15(23)6-10-5-9(3-4-13(10)27-20)19-18(25)17(24)16-12(22)7-11(21)8-14(16)26-19/h3-5,7-8,15,21-23,25H,6H2,1-2H3
• InChI Key： UFWHTSBKDGUFOX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C3=C(C(C4C(=CC(=CC=4O3)O)O)=O)O)=CC=2CC(C1(C)C)O

Computed Properties

• Exact Mass: 370.10525291g/mol
• Monoisotopic Mass: 370.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 3'-prenylated flavones